Nickel selenide

Specification

• CAS No.: 1314-05-2
• Molecular Formula: NiSe
• Molecular Weight: 137.66 g/mol
• IUPAC Name: selanylidenenickel
• Standard InChI: InChI=1S/Ni.Se
• Standard InChI Key: QHASIAZYSXZCGO-UHFFFAOYSA-N
• SMILES: [Ni]=[Se]
• Canonical SMILES: [Ni]=[Se]

Introduction

Basic Properties and Composition

Nickel selenide exists in several stoichiometric forms, with NiSe and NiSe₂ being the most common. The basic physical and chemical properties of nickel selenide (NiSe) include a molecular weight of 137.653 g/mol, density of 7.2 g/cm³, and a melting point of 980°C. It typically appears as a crystalline solid with a pale grey or yellow-green color. In NiSe, nickel exists in the +2 oxidation state, and the compound contains 42.64% nickel and 57.36% selenium by weight. The material belongs to the selenide class of compounds with CAS registry number 1314-05-2.

Property	Value
IUPAC name	Nickel selenide
Formula	NiSe
Molecular weight	137.653 g/mol
CAS number	1314-05-2
Density	7.2 g/cm³ (7200 kg/m³)
Melting point	980°C
Color	Pale grey or yellow-green
Appearance	Crystalline solid
Point group	D∞h
Elemental composition	Ni: 42.64%, Se: 57.36%
Oxidation state of Ni	+2

Crystal Structure and Forms

Nickel selenide compounds exhibit polymorphism, existing in multiple crystalline forms with varying nickel-to-selenium ratios. These different forms display distinct crystal structures and properties, making them suitable for diverse applications.

Common Nickel Selenide Forms

The primary nickel selenide forms include:
NiSe (Nickel monoselenide): Features a hexagonal crystal structure similar to the mineral sederholmite (β-NiSe). The hexagonal NiSe typically has lattice parameters of a = 3.62-3.65 Å and c = 5.29-5.34 Å, which may vary depending on the exact composition. The crystal structure belongs to the P6₃/mmc space group.
NiSe₂ (Nickel diselenide): Can exist in either cubic or orthorhombic crystal structures. The orthorhombic form, also known as kullerudite, has lattice parameters of a = 4.89 Å, b = 5.96 Å, and c = 3.76 Å. This compound is often used in catalytic applications due to its favorable electronic properties.
Ni₃Se₂ (Nickel subselenide): Features a rhombohedral crystal structure similar to the mineral heazlewoodite, which contains metal-metal bonding. This structure contributes to its excellent electrical conductivity and electrocatalytic properties.
Ni₃Se₄ (Wilkmanite): Corresponds to a monoclinic crystal structure with lattice parameters a = 6.22 Å, b = 3.63 Å, c = 10.52 Å, and β = 90.55°. This form is found naturally as the mineral wilkmanite.
Ni₁₋ₓSe: Represents a non-stoichiometric form of nickel selenide with nickel deficiency (x = 0-0.15). The composition can vary from Ni₁.₀₅Se to Ni₀.₈₅Se, affecting its electrical and catalytic properties.
The mechanochemically synthesized NiSe and NiSe₂ typically feature average crystallite sizes of 10.5 nm and 13.3 nm, respectively, when produced through high-energy milling processes.

Synthesis Methods

Multiple synthesis approaches have been developed to produce nickel selenide compounds with controlled composition, morphology, and properties. These methods provide researchers with the ability to tailor the material characteristics for specific applications.

Hydrothermal Synthesis

The hydrothermal method represents one of the most common approaches for synthesizing nickel selenide compounds. A typical process involves:

• Reacting SeCl₄ with NiCl₂·6H₂O at elevated temperatures (120-180°C)

• Using cetyltrimethyl ammonium bromide (CTAB) as a surfactant

• Employing hydrazine hydrate (N₂H₄·H₂O) as a reducing agent

• Controlling reaction temperature and duration (typically 12 hours)
  By adjusting the Ni/Se ratio, researchers can control the resulting product. For instance, a ratio of 1:1 or 3:2 typically produces flower-like assemblies of NiSe nanosheets at 180°C, while a ratio of 1:2 yields a mixture of hexagonal NiSe and cubic NiSe₂. Decreasing the reaction temperature from 180°C to 120°C results in pure NiSe₂ nanoparticles.

Solvothermal Synthesis

The solvothermal method employs organic solvents and enables greater control over morphology and composition. One approach involves:

• Using oleylamine as a mediating solvent

• Controlling reaction temperature around 260°C

• Adjusting precursor ratios to obtain different nickel selenide phases
  This technique can produce cubic NiSe₂, orthorhombic NiSe₂, and hexagonal Ni₁₋ₓSe. Additionally, under excess nickel conditions (Ni:Se = 2:1) and with appropriate phase change agents, hexagonal NiSe can be converted to rhombohedral Ni₃Se₂.

Mechanochemical Synthesis

This solvent-free approach involves:

• High-energy milling of stoichiometric mixtures of powdered Ni and Se precursors

• Processing in a planetary ball mill for 30-120 minutes

• Obtaining NiSe with hexagonal structure and NiSe₂ with cubic structure
  The mechanochemical method produces nanoparticles of irregular shape, which typically agglomerate into clusters of about 1-2 μm in diameter.

Electrodeposition

Electrodeposition offers a direct route to nickel selenide thin films:

• Deposition on conducting substrates (such as stainless steel)

• Control of deposition parameters including pH, potential, and substrate composition

• Ability to produce Ni₃Se₂ and NiSe films with defined morphologies
  This method is particularly valuable for directly fabricating electrode materials for energy storage devices.

Coprecipitation

The coprecipitation method has been used to synthesize nickel selenide nanowires:

• Preparation of selenium solution (0.6 M) using deionized water

• Preparation of nickel nitrate solution (0.6 M Ni(NO₃)₂·6H₂O)

• Mixing of solutions with continuous stirring and heating at 120°C

• pH adjustment to 10 using hydrazine hydrate

• Washing and drying to obtain the final product
  This approach allows the incorporation of dopants such as silver and carbon nitride to enhance the properties of the resulting materials.

Applications in Catalysis

Nickel selenide compounds have demonstrated exceptional performance as catalysts for various electrochemical reactions, making them promising alternatives to expensive noble metal catalysts.

Oxygen Evolution Reaction (OER)

Nickel selenide catalysts exhibit remarkable efficiency for the oxygen evolution reaction, a critical process in water splitting:

• Ni₃Se₂ demonstrates excellent OER performance with a low overpotential of 290 mV to achieve a current density of 10 mA/cm²

• Annealing of electrodeposited films in an inert atmosphere enhances catalytic efficiency by decreasing the overpotential and increasing current density

• NiSe₂ shows high activity for oxygen evolution through electrocatalytic water splitting in alkaline medium
  Importantly, research has revealed that nickel selenide converts to nickel hydroxide under oxygen-evolution conditions, indicating that the in-situ generated metal oxides are responsible for the actual catalytic activity. This understanding has led to the development of selenide-derived oxide catalysts with even lower overpotentials (195 mV for 10 mA/cm²).

Oxygen Reduction Reaction (ORR)

Nickel selenide compounds demonstrate promising performance as catalysts for the oxygen reduction reaction:

• Ni₁₋ₓSe and cubic-NiSe₂ exhibit excellent ORR activity with onset potentials of 0.98 V and 0.93 V (vs. RHE), respectively, approaching the performance of platinum-based catalysts

• These materials show superior durability and methanol tolerance compared to Pt/C catalysts

• The catalytic surface undergoes an ORR process predominantly following a 4-electron pathway

Dye Degradation

Nickel selenide compounds show effectiveness in catalytic degradation of organic dyes:

• NiSe nanowires, when doped with silver and carbon nitride (C₃N₄/Ag-NiSe), demonstrate catalytic degradation efficiency of 69.58% toward rhodamine B dye in basic medium

• The degradation process utilizes sodium borohydride (NaBH₄) as a reducing agent and can occur in the absence of light

Antimicrobial Applications

Recent research has revealed the potential of nickel selenide compounds as antimicrobial agents:

• Silver and carbon nitride-doped nickel selenide nanowires (NiSe, C₃N₄-NiSe, and C₃N₄/Ag-NiSe) exhibit bactericidal activity against pathogenic Staphylococcus aureus

• The antimicrobial efficacy ranges from 19.12-42.62% at low concentrations and 36.61-49.72% at high concentrations

• Molecular docking studies suggest that C₃N₄/Ag-doped NiSe and Ag/C₃N₄-doped NiSe possess inhibitory activities toward d-alanine ligase (DDl) and DNA gyrase of S. aureus, correlating with the observed in vitro bactericidal activity

Electrical Properties

The electrical properties of nickel selenide compounds are critical for many of their applications:

• Mechanical synthesis through high-energy ball milling has provided some of the first original values for electrical conductivity, resistivity, and sheet resistance of nickel selenides

• These properties can be tuned by controlling the composition and crystal structure of the material

• Non-stoichiometric Ni₁₋ₓSe shows compositional variation from Ni₁.₀₅Se to Ni₀.₈₅Se, affecting its electrical characteristics
  The unique electronic properties of nickel selenide compounds make them suitable for applications in sensors, optoelectronics, and nanoelectronics.